Cas no 61855-00-3 (5-(sulfanylmethyl)thiophene-3-carboxylic acid)
61855-00-3 structure
Product Name:5-(sulfanylmethyl)thiophene-3-carboxylic acid
CAS No:61855-00-3
MF:C6H6O2S2
MW:174.240639209747
CID:464563
PubChem ID:71391674
Update Time:2025-04-19
5-(sulfanylmethyl)thiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-(mercaptomethyl)-
- 5-(sulfanylmethyl)thiophene-3-carboxylic acid
- DTXSID30813504
- 61855-00-3
- EN300-1288872
-
- Inchi: 1S/C6H6O2S2/c7-6(8)4-1-5(2-9)10-3-4/h1,3,9H,2H2,(H,7,8)
- InChI Key: IFHTWOWZKQWIPS-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)C=C1CS
Computed Properties
- Exact Mass: 173.98098
- Monoisotopic Mass: 173.98092178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 37.3
5-(sulfanylmethyl)thiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288872-1.0g |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288872-50mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-100mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 100mg |
$553.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-250mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 250mg |
$579.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-500mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 500mg |
$603.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-1000mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 1000mg |
$628.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-2500mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 2500mg |
$1230.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-5000mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 5000mg |
$1821.0 | 2023-10-01 | ||
| Enamine | EN300-1288872-10000mg |
5-(sulfanylmethyl)thiophene-3-carboxylic acid |
61855-00-3 | 10000mg |
$2701.0 | 2023-10-01 |
5-(sulfanylmethyl)thiophene-3-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
61855-00-3 (5-(sulfanylmethyl)thiophene-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent